Cas no 1864073-05-1 ((3,5-Difluorobenzyl)hydrazine hydrochloride)

• Product Name: (3,5-Difluorobenzyl)hydrazine hydrochloride
• CAS No: 1864073-05-1
• MF: C₇H₉ClF₂N₂
• MW: 194.6096
• MDL: MFCD16660422
• CID: 4671322
• PubChem ID: 72716248
• Update Time: 2025-06-08

(3,5-Difluorobenzyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorobenzyl)hydrazine hydrochloride
• (3,5-DIFLUOROBENZYL)HYDRAZINE HCL
• [(3,5-difluorophenyl)methyl]hydrazine hydrochloride
• (3,5-difluorophenyl)methylhydrazine;hydrochloride
• AKOS026746505
• O10069
• CS-0157677
• F2158-1475
• EN300-237460
• (3,5-difluorobenzyl)hydrazinehydrochloride
• 1864073-05-1
• DS-19876
• (3,5-Difluorobenzyl)hydrazine hydrochloride

• MDL： MFCD16660422
• Inchi： 1S/C7H8F2N2.ClH/c8-6-1-5(4-11-10)2-7(9)3-6;/h1-3,11H,4,10H2;1H
• InChI Key： ZFGZONCZZRVUMA-UHFFFAOYSA-N
• SMILES： Cl[H].FC1C=C(C=C(C=1)CNN)F

Computed Properties

• Exact Mass: 194.0422323g/mol
• Monoisotopic Mass: 194.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3,5-Difluorobenzyl)hydrazine hydrochloride

Introduction to (3,5-Difluorobenzyl)hydrazine Hydrochloride

(3,5-Difluorobenzyl)hydrazine hydrochloride, also known by its CAS number 1864073-05-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of hydrazine, a nitrogen-containing compound with versatile applications in chemical synthesis. The presence of the 3,5-difluorobenzyl group introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations.

The structure of (3,5-Difluorobenzyl)hydrazine hydrochloride consists of a benzene ring substituted with two fluorine atoms at the 3 and 5 positions. This substitution pattern imparts stability and enhances the reactivity of the compound due to the electron-withdrawing nature of the fluorine atoms. The hydrazine moiety, on the other hand, serves as a nucleophilic site for various reactions, including condensations and reductions.

Recent studies have highlighted the potential of (3,5-Difluorobenzyl)hydrazine hydrochloride in drug discovery. Its ability to form stable complexes with metal ions has made it a promising candidate for designing new anticancer agents. For instance, researchers have explored its coordination properties with platinum(II) ions, leading to the development of complexes with cytotoxic activity against various cancer cell lines.

In addition to its pharmaceutical applications, (3,5-Difluorobenzyl)hydrazine hydrochloride has found utility in organic synthesis as a versatile building block. Its reactivity under mild conditions allows for the construction of complex molecular architectures. For example, it has been employed in the synthesis of heterocyclic compounds, which are essential components in many bioactive molecules.

The synthesis of (3,5-Difluorobenzyl)hydrazine hydrochloride typically involves a two-step process: first, the preparation of 3,5-difluorobenzaldehyde through Friedel-Crafts alkylation or other aldehyde synthesis methods; second, the reaction of this aldehyde with hydrazine to form the corresponding hydrazone. The hydrochloride salt is then obtained by acidification with hydrochloric acid.

The physical properties of this compound include a melting point of approximately 210°C and a solubility profile that makes it suitable for both organic and aqueous reactions. Its stability under normal storage conditions ensures that it can be handled without special precautions.

In terms of applications beyond drug discovery and organic synthesis, (3,5-Difluorobenzyl)hydrazine hydrochloride has shown potential in catalysis. Its ability to act as a ligand in transition metal catalysts has been explored in recent studies aimed at developing more efficient catalytic systems for industrial processes.

The growing interest in this compound is reflected in its increasing citations in scientific literature. Researchers are particularly drawn to its unique combination of electronic properties and structural versatility. As new applications continue to emerge, (3,5-Difluorobenzyl)hydrazine hydrochloride is poised to play an even more significant role in advancing chemical science.